Cas no 53967-81-0 (4,6-dichloro-5-ethylpyrimidine)

• Product name: 4,6-dichloro-5-ethylpyrimidine
• CAS No: 53967-81-0
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD11044127
• CID: 1587067

4,6-dichloro-5-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-ethyl-
• 4,6-dichloro-5-ethylpyrimidine
• 5-​Ethyl-​4,​6-​dichloropyrimidine

• MDL： MFCD11044127

Computed Properties

• Exact Mass: 175.99098

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-5-ethylpyrimidine

Professional Introduction to 4,6-Dichloro-5-ethylpyrimidine (CAS No. 53967-81-0)

4,6-dichloro-5-ethylpyrimidine, with the chemical identifier CAS No. 53967-81-0, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic compound features a pyrimidine core substituted with chloro and ethyl groups, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention for its potential applications in drug development and material science.

The< strong>pyrimidine ring is a fundamental structural motif in many biologically active molecules, including nucleoside analogs that play crucial roles in medicinal chemistry. The presence of< strong>chloro substituents on the pyrimidine ring enhances its reactivity, allowing for further functionalization through various chemical transformations. This characteristic makes< strong>4,6-dichloro-5-ethylpyrimidine a valuable building block for synthesizing more complex derivatives.

In recent years, there has been growing interest in the development of novel< strong>pyrimidine-based compounds for their therapeutic potential. For instance, researchers have explored derivatives of< strong>4,6-dichloro-5-ethylpyrimidine as precursors to antiviral and anticancer agents. The< strong>chloro groups facilitate nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. These modifications can fine-tune the biological activity of the resulting compounds, making them effective against specific targets.

The< strong>ethyl group in< strong>4,6-dichloro-5-ethylpyrimidine contributes to the compound's lipophilicity, which can influence its absorption and distribution within biological systems. This property is particularly important in drug design, as it can affect the compound's pharmacokinetic profile. Additionally, the< strong>dichloro substitution pattern enhances electrophilicity, making it susceptible to reactions with nucleophiles such as amines and thiols.

One of the most promising applications of< strong>4,6-dichloro-5-ethylpyrimidine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing< strong>pyrimidine-based inhibitors that target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>dichloro-substituted pyrimidine core provides a scaffold that can be modified to achieve high selectivity and potency.

In agrochemical research, derivatives of< strong>4,6-dichloro-5-ethylpyrimidine have been investigated for their potential as herbicides and fungicides. The< strong>chloro substituents enhance the compound's interaction with biological targets in plants, leading to effective weed or pathogen control. Furthermore, the< strong>ethyl group can influence the compound's environmental stability and persistence, which are critical factors in agricultural applications.

The synthesis of< strong>4,6-dichloro-5-ethylpyrimidine< strong>CAS No. 53967-81-0< strong>